Cas no 206560-77-2 (1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE)
206560-77-2 structure
Product Name:1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE
CAS No:206560-77-2
MF:C14H4BrF17
MW:575.058423042297
CID:910221
PubChem ID:57650031
Update Time:2025-04-19
1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE Chemical and Physical Properties
Names and Identifiers
-
- 1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE
- 1-bromo-4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)benzene
- NS00110209
- XDEOJAJPLXXYKA-UHFFFAOYSA-N
- AKOS015889092
- DTXSID40399506
- Benzene, 1-bromo-4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-
- 1-Bromo-4-(heptadecafluorooctyl)benzene, >=95.0%
- SCHEMBL8769941
- 206560-77-2
-
- MDL: MFCD03791078
- Inchi: 1S/C14H4BrF17/c15-6-3-1-5(2-4-6)7(16,17)8(18,19)9(20,21)10(22,23)11(24,25)12(26,27)13(28,29)14(30,31)32/h1-4H
- InChI Key: XDEOJAJPLXXYKA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 573.92249g/mol
- Monoisotopic Mass: 573.92249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 8.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: White powder
- Melting Point: 35-40 °C
- Solubility: Not determined
1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- FLUKA BRAND F CODES:10
1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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